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Compound of Interest

Compound Name: Methylthiopropionylcarnitine

Cat. No.: B058455

Essential Guidance for Researchers on the Safe Management and Disposal of
Methylthiopropionylcarnitine

The responsible disposal of laboratory chemicals is paramount for ensuring the safety of
personnel and the protection of the environment. For novel or less-common compounds such
as Methylthiopropionylcarnitine, for which specific safety data may not be readily available, a
cautious and informed approach to waste management is critical. This guide provides a
procedural framework for the proper disposal of Methylthiopropionylcarnitine, drawing on
general principles of laboratory safety and regulatory compliance.

Due to the absence of a specific Safety Data Sheet (SDS) for Methylthiopropionylcarnitine, it
is prudent to assess its potential hazards based on its chemical structure. The presence of a
methylthio functional group suggests that the compound should be handled as potentially
hazardous. Various methylthio-containing compounds are known to cause skin, eye, and
respiratory irritation[1][2]. For instance, 4-(Methylthio)phenol and (Methylthio)acetic acid are
classified with hazard statements indicating they cause skin and serious eye irritation, and may
cause respiratory irritation[1][2]. Furthermore, some methylthio compounds can exhibit acute
toxicity[3]. In contrast, L-carnitine and its more common acyl esters are generally considered
non-hazardous and are involved in natural metabolic processes[4][5]. Given the potential for
hazard from the methylthio moiety, Methylthiopropionylcarnitine should be managed as a
hazardous waste unless definitive data to the contrary becomes available.
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Comparative Hazard Data of Related Compounds

To provide context on the potential hazards, the following table summarizes the GHS hazard
classifications for compounds with structural similarities to Methylthiopropionylcarnitine.

GHS Hazard

Compound CAS Number Molecular Formula
Statements

H315: Causes skin
irritationH319: Causes
] serious eye
4-(Methylthio)phenol 1073-72-9 C7HsOS S
irritationH335: May
cause respiratory

irritation[1]

H315: Causes skin
irritationH319: Causes
) ] ) serious eye
(Methylthio)acetic acid  2444-37-3 C3He02S S
irritationH335: May
cause respiratory

irritation[2]

H302: Harmful if
swallowedH312:
Harmful in contact
with skinH332:
Harmful if
inhaledH319: Causes
serious eye
irritationH335: May

cause respiratory

Methylthioacetonitrile 35120-10-6 CsHsNS

irritation[3]

Propionyl-L-carnitine Not classified as
_ 119793-66-7 C10H20CINOa4
hydrochloride hazardous
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Step-by-Step Disposal Protocol for
Methylthiopropionylcarnitine

The following protocol outlines the recommended steps for the safe disposal of
Methylthiopropionylcarnitine waste generated in a laboratory setting. This procedure is
aligned with the U.S. Environmental Protection Agency (EPA) regulations under the Resource
Conservation and Recovery Act (RCRA)[6].

. Waste Characterization and Segregation:

Treat all waste containing Methylthiopropionylcarnitine (solid and liquid) as hazardous
chemical waste.

Do not mix Methylthiopropionylcarnitine waste with other waste streams unless
compatibility has been confirmed. Incompatible chemicals, when mixed, can react violently
or release flammable or toxic gases[7].

Segregate waste based on physical state (solid or liquid) and hazard class (e.g., flammable,
corrosive, toxic)[7].

. Containerization and Labeling:

Use only appropriate, leak-proof, and chemically compatible containers for waste
accumulation. Plastic containers are often preferred for their durability[8].

Ensure all waste containers are securely closed when not in use[8].

Clearly label each waste container with the words "Hazardous Waste," the full chemical
name "Methylthiopropionylcarnitine,” and a description of the waste (e.g., "solid waste,"
"aqueous solution"). The label should also include the date when waste was first added to
the container[7].

. Storage in a Satellite Accumulation Area (SAA):

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation[7][8].
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The SAA must be under the control of laboratory personnel[6].

Ensure that the total volume of hazardous waste in the SAA does not exceed 55 gallons. For
acutely toxic wastes (P-listed), the limit is one quart[3][9].

Regularly inspect the SAA for any signs of leaks or container degradation[7].
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the equivalent
department to arrange for the collection of the hazardous waste[9].

Do not dispose of Methylthiopropionylcarnitine down the drain or in the regular trash[8][9].
Follow your institution's specific procedures for requesting a waste pickup.
. Decontamination of Empty Containers:

A container that has held a hazardous waste is considered "empty" under RCRA if all
possible waste has been removed.

For containers that held acutely hazardous waste (P-listed), they must be triple-rinsed with a
suitable solvent to be considered non-hazardous. The resulting rinsate must be collected and
managed as hazardous waste[9]. While Methylthiopropionylcarnitine is not currently P-
listed, adopting this practice is a conservative and safe approach.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of
Methylthiopropionylcarnitine.
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Start: Generation of
Methylthiopropionylcarnitine Waste

Is a specific Safety Data Sheet (SDS)
available for Methylthiopropionylcarnitine?

No SDS available.
Treat as potentially hazardous based on
the methylthio functional group.

Consult SDS for specific
hazards and disposal instructions.

Characterize waste as
Hazardous Chemical Waste.

Segregate from incompatible
waste streams.

Place in a properly labeled,
closed, and compatible container.

Store in a designated
Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EHS)
for waste pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Decision Workflow for Methylthiopropionylcarnitine.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Methylthiopropionylcarnitine, thereby fostering a secure laboratory environment and
upholding environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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